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Compound of Interest

Compound Name: Ethyl 3-bromo-2-methylbenzoate

Cat. No.: B171663 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known and estimated physical

properties of Ethyl 3-bromo-2-methylbenzoate. Due to the limited availability of experimental

data for this specific compound, this guide also includes data for structurally similar compounds

to provide a comparative context. Furthermore, detailed experimental protocols for determining

key physical properties are outlined, alongside a logical workflow for its synthesis from

commercially available precursors.

Core Physical and Chemical Properties
Ethyl 3-bromo-2-methylbenzoate is an organic compound featuring a benzene ring

substituted with a bromo, a methyl, and an ethyl ester group. Its structure suggests it is likely a

liquid at room temperature with low volatility.

Data Presentation: Physical Properties

Direct experimental data for Ethyl 3-bromo-2-methylbenzoate is not widely available in public

literature. The following table summarizes key physical properties, including data for the parent

carboxylic acid (3-bromo-2-methylbenzoic acid) and a closely related isomer, Ethyl 3-

bromobenzoate, for comparative purposes.
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Property
Value for Ethyl 3-
bromo-2-
methylbenzoate

Value for 3-bromo-
2-methylbenzoic
acid

Value for Ethyl 3-
bromobenzoate

Molecular Formula C₁₀H₁₁BrO₂ C₈H₇BrO₂[1] C₉H₉BrO₂[2][3]

Molecular Weight 243.10 g/mol 215.044 g/mol [1] 229.07 g/mol [2][3]

Appearance
White to off-white

crystalline powder[1]
Liquid[2]

Boiling Point
Estimated: 316.1±30.0

°C at 760 mmHg[1]

130-131 °C at 12

mmHg[2]

Melting Point 152-156 °C[1]

Density ~1.6 g/cm³[1] 1.431 g/mL at 25 °C[2]

Refractive Index 1.595[1] n20/D 1.541[2]

Solubility

Insoluble in water;

Soluble in organic

solvents such as

ethanol, ether, and

acetone.

Experimental Protocols
The following are detailed methodologies for determining the key physical properties of a

compound like Ethyl 3-bromo-2-methylbenzoate.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a compound like Ethyl 3-bromo-2-methylbenzoate, which may have a relatively

high boiling point, distillation under reduced pressure (vacuum distillation) is often employed to

prevent decomposition.

Protocol:
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Apparatus Setup: Assemble a simple or fractional distillation apparatus. The apparatus

consists of a round-bottom flask, a distillation head with a thermometer, a condenser, and a

receiving flask. For vacuum distillation, a vacuum adapter and a vacuum source are also

required.

Sample Preparation: Place a small volume of Ethyl 3-bromo-2-methylbenzoate into the

round-bottom flask, along with a few boiling chips or a magnetic stir bar to ensure smooth

boiling.

Heating: The flask is heated gently using a heating mantle.

Temperature Reading: The temperature is recorded from the thermometer placed at the

vapor outlet of the distillation head. The boiling point is the temperature at which the vapor

and liquid are in equilibrium, and a steady stream of distillate is collected in the receiving

flask.

Pressure Correction: If the boiling point is determined under reduced pressure, it can be

converted to the atmospheric pressure boiling point using a nomograph or appropriate

calculations.

Determination of Density
Density is the mass per unit volume of a substance.

Protocol:

Mass Measurement: Accurately weigh a clean, dry pycnometer (a small glass flask of known

volume).

Volume Measurement: Fill the pycnometer with the sample liquid (Ethyl 3-bromo-2-
methylbenzoate) up to the calibration mark, ensuring there are no air bubbles. Weigh the

filled pycnometer.

Calculation: The mass of the liquid is the difference between the mass of the filled and empty

pycnometer. The density is then calculated by dividing the mass of the liquid by the known

volume of the pycnometer. The temperature at which the measurement is made should be

recorded as density is temperature-dependent.
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Determination of Refractive Index
The refractive index is a measure of how much the path of light is bent, or refracted, when it

enters a material. It is a characteristic property of a substance.

Protocol:

Apparatus: A refractometer (e.g., an Abbé refractometer) is used for this measurement.

Calibration: Calibrate the refractometer using a standard sample with a known refractive

index, such as distilled water.

Sample Application: Place a few drops of Ethyl 3-bromo-2-methylbenzoate on the prism of

the refractometer.

Measurement: Close the prism and adjust the instrument to bring the dividing line between

the light and dark fields into sharp focus at the crosshairs of the eyepiece.

Reading: The refractive index is read directly from the instrument's scale. The temperature

should be controlled and noted, as the refractive index is temperature-dependent (typically

reported at 20°C).

Synthesis Workflow
As Ethyl 3-bromo-2-methylbenzoate is not a naturally occurring compound, it is synthesized

in the laboratory. A common route involves the esterification of its corresponding carboxylic

acid, 3-bromo-2-methylbenzoic acid. The following diagram illustrates a logical workflow for the

synthesis of 3-bromo-2-methylbenzoic acid followed by its esterification to yield the target

compound.

1,3-Dibromo-2-methylbenzene
Lithiation with

tert-Butyllithium
in THF at -78°C

Lithium Intermediate Carboxylation with
Dry Ice (CO2) Lithium 3-bromo-2-methylbenzoate Acidic Workup

(e.g., aq. HCl) 3-Bromo-2-methylbenzoic Acid
Fischer Esterification:

Ethanol (excess),
cat. H2SO4, heat

Aqueous Workup
& Purification Ethyl 3-bromo-2-methylbenzoate

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b171663?utm_src=pdf-body
https://www.benchchem.com/product/b171663?utm_src=pdf-body
https://www.benchchem.com/product/b171663?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b171663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Synthetic workflow for Ethyl 3-bromo-2-methylbenzoate.

This synthetic pathway begins with the selective lithiation of 1,3-dibromo-2-methylbenzene,

followed by carboxylation to form the carboxylic acid. The final step is a classic Fischer

esterification, where the carboxylic acid is reacted with ethanol in the presence of an acid

catalyst to produce the desired ethyl ester.[4][5][6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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